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Compound of Interest

Compound Name: Pentafluorobenzoic acid

Cat. No.: B1217977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pentafluorobenzoic acid (PFBA) is a versatile organofluorine compound with significant

applications in pharmaceutical synthesis, materials science, and as a derivatizing agent in

analytical chemistry.[1][2] Its unique properties, stemming from the five fluorine atoms on the

benzene ring, necessitate a thorough understanding of its safety and handling requirements to

ensure the well-being of laboratory personnel and the integrity of research. This guide provides

an in-depth overview of the safe handling, storage, and emergency procedures for

pentafluorobenzoic acid.

Hazard Identification and Classification
Pentafluorobenzoic acid is classified as a hazardous substance. It is crucial to be aware of its

potential health effects and to handle it with appropriate precautions.

GHS Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), pentafluorobenzoic acid is classified as follows:

Skin Irritation (Category 2): Causes skin irritation.[3][4][5][6]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3][4][5][6]
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Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[3][4][5][6]

Acute Toxicity - Oral (Category 3): Toxic if swallowed.[4]

Signal Word: Danger or Warning[4][5][7]

Hazard Statements:

H301: Toxic if swallowed.[4]

H315: Causes skin irritation.[3][4][5][6][7]

H319: Causes serious eye irritation.[3][4][5][6][7]

H335: May cause respiratory irritation.[3][4][5][6][7]

NFPA 704 Diamond:

Health (Blue): 2 or 3 - Can cause temporary incapacitation or residual injury.[8]

Flammability (Red): 0 - Will not burn.[8]

Instability (Yellow): 0 - Normally stable.[8]

Special (White): None

Physical and Chemical Properties
Understanding the physical and chemical properties of pentafluorobenzoic acid is essential

for its safe handling and storage.
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Property Value Reference

Chemical Formula C₇HF₅O₂ [4][5][6][9]

Molar Mass 212.07 g/mol [3][6][9]

Appearance White crystalline powder [2][4][6][8][10][11]

Odor
Odorless or faint characteristic

odor
[4][6]

Melting Point 100 - 105 °C (212 - 221 °F) [2][6][12]

Boiling Point 220 °C (428 °F) [2][3][6][8][12]

Density 1.944 g/cm³ at 25 °C [3][8]

Solubility

Soluble in water. Also soluble

in chloroform and slightly

soluble in methanol.

[1][8][12]

pKa 1.48 [8]

Exposure Controls and Personal Protection
To minimize exposure and ensure personal safety, a combination of engineering controls,

administrative controls, and personal protective equipment (PPE) is required.

Engineering Controls
Ventilation: Work with pentafluorobenzoic acid in a well-ventilated area.[3][10][13][14] A

local exhaust ventilation system, such as a chemical fume hood, is recommended to

minimize the inhalation of dust or vapors.[13]

Eye Wash Stations and Safety Showers: Emergency eyewash stations and safety showers

must be readily available in the immediate vicinity of any potential exposure.[3][14]

Personal Protective Equipment (PPE)
The following PPE should be worn when handling pentafluorobenzoic acid:
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Eye and Face Protection: Chemical safety goggles or glasses are mandatory.[3][10][13] A

face shield may be required for operations with a higher risk of splashing.[3][13]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin contact.[3][10][13] Nitrile

rubber gloves are a suitable option.

Clothing: Wear a lab coat or other suitable protective clothing to prevent skin exposure.[3]

[10][13] Long-sleeved clothing is recommended.[5][15]

Respiratory Protection: If ventilation is inadequate or if dust is generated, a NIOSH/MSHA-

approved respirator should be worn.[3][10][13] For large-scale operations or emergencies, a

full-facepiece airline respirator in positive pressure mode may be necessary.[5][14][15]

Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

quality of the chemical.

Handling
Avoid contact with skin, eyes, and clothing.[10][13][14]

Do not breathe dust, mist, or spray.[3]

Minimize dust generation and accumulation.[10][14]

Wash hands thoroughly after handling.[10][14]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Storage
Store in a tightly closed container.[5][10][13][14]

Store in a cool, dry, and well-ventilated area.[3][5][10][14]

Store away from incompatible materials, such as strong oxidizing agents.[3][5][10][13][14]
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Store locked up.[3][5][7][14]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[3][5][6][10][14] If not

breathing, give artificial respiration.[3][10] Seek

medical attention.[3][5][6][10][14]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[3]

[5][6][10] Seek medical attention if irritation

persists.[3][5][6][10][14]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][5][6][10] Remove

contact lenses if present and easy to do.[3][5][6]

Continue rinsing.[3][5][6] Seek medical

attention.[3][5][6][10][14]

Ingestion

Do NOT induce vomiting.[3][10] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water.[10] Never give anything by mouth to an

unconscious person.[3][10] Seek immediate

medical attention.[3][10]

Fire-Fighting Measures
Pentafluorobenzoic acid is not flammable.[8] However, in the event of a fire involving other

materials, the following measures should be taken.
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Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire,

such as alcohol-resistant foam, carbon dioxide, dry powder, or water spray.[3][5][6][10][13]

Special Hazards: Thermal decomposition can generate hazardous fumes, including carbon

oxides and hydrogen fluoride.[3][5][6][10][13]

Protective Equipment for Firefighters: Firefighters should wear self-contained breathing

apparatus (SCBA) and full protective gear.[3][5][6][10][13]

Accidental Release Measures
In case of a spill or leak, follow these procedures to contain and clean up the material safely.

Personal Precautions: Evacuate unnecessary personnel from the area.[3] Wear appropriate

personal protective equipment (PPE) as described in Section 3.2.[5][6][13][14] Ensure

adequate ventilation.[3][5][6][14] Avoid breathing dust.[3][5][6][14]

Environmental Precautions: Prevent the product from entering drains or public waters.[13]

Methods for Cleaning Up: For small spills, sweep or shovel the material into a suitable

container for disposal.[3][10][13][14] Avoid generating dust.[3][10][14] For large spills, dike

the area to prevent spreading.

Stability and Reactivity
Reactivity: The product is stable under normal handling and storage conditions.[3]

Chemical Stability: Stable under normal conditions.[3][5][6][10][14]

Possibility of Hazardous Reactions: Hazardous polymerization will not occur.[5][6][14]

Conditions to Avoid: Avoid heat, sparks, and flames.[3] Also avoid dust formation and

incompatible products.[5][6]

Incompatible Materials: Strong oxidizing agents.[3][5][10][13][14]

Hazardous Decomposition Products: Under normal conditions of storage and use,

hazardous decomposition products should not be produced.[3] In case of fire, thermal
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decomposition can produce carbon oxides and hydrogen fluoride.[3][5][6][10][13]

Toxicological Information
Acute Toxicity: Toxic if swallowed.[4] The oral LD50 in mice is 2500 mg/kg.[14] An

intraperitoneal lethal-dose study in mice showed an LD50 of 178 mg/kg.[11]

Skin Corrosion/Irritation: Causes skin irritation.[3][4][5][6][10]

Serious Eye Damage/Irritation: Causes serious eye irritation.[3][4][5][6][10]

Respiratory or Skin Sensitization: No information available.[14]

Germ Cell Mutagenicity: Not classified.[3]

Carcinogenicity: Not classified as a carcinogen.[3][4][14]

Reproductive Toxicity: Not classified.[3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3][4][5][6]

Specific Target Organ Toxicity (Repeated Exposure): Not classified.[3]

Aspiration Hazard: Not classified.[3]

Experimental Protocols
Detailed experimental protocols should always be developed in accordance with institutional

safety guidelines and standard operating procedures. The following are general procedural

outlines for common laboratory tasks involving pentafluorobenzoic acid.

Protocol 1: Weighing and Transferring Solid Pentafluorobenzoic Acid

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a calibrated analytical balance is available within a chemical fume hood or a

ventilated balance enclosure.
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Don all required PPE: safety goggles, lab coat, and nitrile gloves.

Procedure:

Place a clean, dry weighing boat or paper on the balance and tare it.

Carefully scoop the desired amount of pentafluorobenzoic acid from the stock container

onto the weighing boat using a clean spatula.

Minimize the generation of dust by handling the material gently.

Record the exact weight.

To transfer, carefully pour the solid from the weighing boat into the reaction vessel or

container. A funnel may be used to prevent spillage.

Tap the weighing boat gently to ensure all the solid is transferred.

Cleanup:

Wipe down the balance and surrounding area with a damp cloth to remove any residual

dust.

Dispose of the weighing boat and any contaminated materials in the appropriate solid

waste container.

Wash hands thoroughly.

Protocol 2: Preparing a Solution of Pentafluorobenzoic Acid

Preparation:

Perform all operations in a chemical fume hood.

Select an appropriate solvent based on the experimental requirements (e.g., water,

methanol).

Gather all necessary glassware (e.g., beaker, graduated cylinder, volumetric flask) and

ensure it is clean and dry.
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Wear all required PPE.

Procedure:

Weigh the required amount of pentafluorobenzoic acid following Protocol 1.

Transfer the solid to the desired flask or beaker.

Add a small amount of the chosen solvent to the vessel and swirl to dissolve the solid.

Gentle heating or sonication may be used to aid dissolution if necessary and safe for the

chosen solvent.

Once the solid is dissolved, add the remaining solvent to reach the desired final volume. If

using a volumetric flask, bring the solution to the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Cleanup:

Clean all glassware promptly.

Dispose of any waste solutions in the appropriate liquid waste container.

Wipe down the work area.

Wash hands thoroughly.
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Caption: First aid response flowchart for exposure to Pentafluorobenzoic Acid.
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Caption: Workflow for cleaning up a Pentafluorobenzoic Acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217977?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

